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Compound of Interest

Compound Name: AT7519

Cat. No.: B1666106 Get Quote

Welcome to the AT7519 Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals in effectively utilizing AT7519 in

their experiments. Here you will find troubleshooting guides and frequently asked questions

(FAQs) to address common challenges, particularly those related to solubility.

Frequently Asked Questions (FAQs)
Q1: What is AT7519 and what is its mechanism of action?

AT7519 is a potent, small-molecule inhibitor of multiple cyclin-dependent kinases (CDKs),

including CDK1, CDK2, CDK4, CDK5, CDK6, and CDK9, with IC50 values in the nanomolar

range.[1][2][3] By inhibiting these CDKs, AT7519 disrupts cell cycle progression and

transcriptional regulation, leading to anti-proliferative and pro-apoptotic effects in cancer cells.

[4][5] It is an ATP-competitive inhibitor.[1][6] Additionally, AT7519 has been shown to inhibit

glycogen synthase kinase 3 beta (GSK-3β), which also contributes to its apoptotic activity.[1][7]

[8]

Q2: In which solvents is AT7519 soluble?

AT7519 is soluble in organic solvents such as DMSO, ethanol, and dimethylformamide (DMF).

[6] It has limited solubility in aqueous solutions like PBS.[6] For cell culture experiments, it is

common practice to prepare a concentrated stock solution in DMSO and then dilute it further in

the aqueous culture medium.[6] It is important to note that AT7519 is insoluble in water and

ethanol alone.[1]
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Solubility Data
The following table summarizes the solubility of AT7519 in various solvents. It is crucial to use

fresh, anhydrous solvents, as moisture can reduce the solubility of the compound.[1]

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 50 mg/mL[2] 130.81 mM[2]

Hygroscopic DMSO

can significantly

impact solubility; use

newly opened DMSO.

[2] Sonication is

recommended to aid

dissolution.[9]

DMSO 25 mg/mL[1][6] 65.4 mM[1] -

DMSO 16.67 mg/mL[9] 43.61 mM[9]
Sonication is

recommended.[9]

DMSO ≥9.55 mg/mL[10] -
Gentle warming may

be required.[10]

DMF 30 mg/mL[11] 71.65 mM[11] -

Ethanol 16.5 mg/mL[11] 39.41 mM[11] -

Ethanol 5 mg/mL[6] - -

PBS (pH 7.2) 0.5 mg/mL[6][11] 1.19 mM[11]

Aqueous solutions are

not recommended for

storage for more than

one day.[6]

Water - - Insoluble.[1]

Experimental Protocols
Protocol 1: Preparation of AT7519 Stock Solution
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This protocol outlines the steps for preparing a concentrated stock solution of AT7519 in

DMSO.

Weighing: Accurately weigh the desired amount of AT7519 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM or 25 mg/mL).

Dissolution: Vortex the solution thoroughly to dissolve the compound. If necessary, sonicate

the solution in a water bath for short intervals to aid dissolution.[9] Gentle warming can also

be applied.[10]

Storage: Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and

store at -20°C or -80°C for long-term stability.[2][12]

AT7519 Stock Solution Preparation

1. Weigh AT7519 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot Stock Solution

5. Store at -20°C / -80°C
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Click to download full resolution via product page

Caption: Workflow for preparing AT7519 stock solution.

Troubleshooting Guide
Issue: Precipitate observed in the stock solution upon storage.

Possible Cause 1: Solvent not anhydrous. Moisture absorbed by DMSO can reduce the

solubility of AT7519.[1]

Solution: Use fresh, high-quality, anhydrous DMSO.

Possible Cause 2: Freeze-thaw cycles. Repeated freezing and thawing can cause the

compound to come out of solution.[12]

Solution: Aliquot the stock solution into smaller, single-use volumes.

Issue: Precipitate forms when diluting the DMSO stock solution into aqueous cell culture

medium.

Possible Cause 1: Final DMSO concentration is too low. While high concentrations of DMSO

can be toxic to cells, a certain amount is necessary to maintain AT7519 solubility.

Solution: Ensure the final DMSO concentration in the culture medium is sufficient to keep

AT7519 in solution, typically below 0.5% to minimize cytotoxicity. Perform a vehicle control

experiment to assess the effect of DMSO on your cells.

Possible Cause 2: Rapid dilution. Adding the DMSO stock directly to a large volume of

aqueous medium can cause localized high concentrations of AT7519, leading to

precipitation.

Solution: Add the AT7519 stock solution dropwise to the culture medium while gently

vortexing or swirling to ensure rapid and even dispersion. Pre-warming the culture medium

to 37°C may also help.

Possible Cause 3: Interaction with media components. Certain components in the cell culture

medium may interact with AT7519, reducing its solubility.[13]
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Solution: Test the solubility of AT7519 in a small volume of your specific cell culture

medium before preparing a large batch. If precipitation occurs, you may need to explore

alternative media formulations or the use of a solubilizing agent, though this should be

done with caution as it may affect experimental outcomes.

Troubleshooting AT7519 Precipitation

Stock Solution Issues Culture Media Issues

Precipitate Observed

In Stock Solution?

Yes

In Culture Media?

No

Moisture in DMSO? DMSO % Too Low?

Repeated Freeze-Thaw?

No

Use Fresh Anhydrous DMSO

Yes

Aliquot into Single-Use Vials

Yes

Rapid Dilution?

No

Optimize Final DMSO %

Yes

Media Interaction?

No

Add Dropwise While Mixing

Yes

Test in Small Media Volume

Yes
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Caption: Troubleshooting logic for AT7519 precipitation issues.

Signaling Pathway
AT7519 exerts its primary effects by inhibiting multiple cyclin-dependent kinases (CDKs) that

are critical for cell cycle progression and transcription. By targeting these kinases, AT7519
leads to cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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